Cas no 71996-48-0 (Benzene,1-methyl-2-[(phenylsulfonyl)methyl]-)

• Product Name: Benzene,1-methyl-2-[(phenylsulfonyl)methyl]-
• CAS No: 71996-48-0
• MF: C₁₄H₁₄O₂S
• MW: 246.324762821198
• CID: 548725
• PubChem ID: 24858310
• Update Time: 2025-04-19

Benzene,1-methyl-2-[(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-2-[(phenylsulfonyl)methyl]-
• 1-(benzenesulfonylmethyl)-2-methylbenzene
• 1-Methyl-2-[(Phenylsulfonyl)Methyl]Benzene
• (2-methyl-benzyl)-phenyl sulfone
• (2-Methyl-benzyl)-phenyl-sulfon
• 1-methyl-2-[(phenylsulfonyl)methyl]-benzene
• 2-Methylbenzyl phenyl sulfone
• 303887_ALDRICH
• AC1N5SK7
• ACMC-1BFD1
• CTK5D5350
• SureCN2808506
• DTXSID90400792
• Z291973306
• 1-Methyl-2-((phenylsulfonyl)methyl)-benz ene,97%
• AKOS015889068
• 1-methyl-2-(phenylsulfonylmethyl)benzene
• SCHEMBL2808506
• 71996-48-0
• FT-0641385
• 1-Methyl-2-[(phenylsulfonyl)methyl]benzene, 97%
• 1-methyl-2-((phenylsulfonyl)methyl)benzene
• DB-055595

• MDL： MFCD00012365
• Inchi： 1S/C14H14O2S/c1-12-7-5-6-8-13(12)11-17(15,16)14-9-3-2-4-10-14/h2-10H,11H2,1H3
• InChI Key： PWECXBSVNSKIIN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1C=CC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 246.07152
• Monoisotopic Mass: 246.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 42.5A^2

Experimental Properties

• Density: 1.183
• Melting Point: 81-83 °C (lit.)
• Boiling Point: 435.9°C at 760 mmHg
• Flash Point: 271°C
• Refractive Index: 1.582
• PSA: 34.14

Benzene,1-methyl-2-[(phenylsulfonyl)methyl]- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3